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Compound of Interest

Compound Name: 5-Chloropentanal

Cat. No.: B1584631 Get Quote

Technical Guide: Physical Properties of 5-
Chloropentanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 5-
Chloropentanal, a valuable building block in organic synthesis. The information presented

herein is intended to support laboratory research, process development, and quality control

activities.

Core Physical Properties
5-Chloropentanal (CAS No. 20074-80-0) is a colorless to light yellow liquid aldehyde.[1] Its

fundamental physical characteristics are crucial for handling, reaction setup, and purification

processes.

Data Presentation
The primary physical properties of 5-Chloropentanal are summarized in the table below for

quick reference.
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Physical Property Value Units Conditions

Boiling Point 172 °C
at 760 mmHg[1][2][3]

[4]

Density 1.006 g/cm³ Not Specified[1][2][3]

Experimental Protocols
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standardized methodologies for measuring the boiling point and

density of liquid compounds like 5-Chloropentanal.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For 5-Chloropentanal, the reported boiling point is 172°C at standard atmospheric

pressure (760 mmHg).[1][2][3][4] A common and reliable method for determining the boiling

point of a small quantity of liquid is the Thiele tube method.

Methodology: Thiele Tube Boiling Point Determination

Sample Preparation: A small volume (a few drops) of 5-Chloropentanal is placed into a

small test tube (fusion tube).

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

liquid in the fusion tube.

Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then inserted into a Thiele tube containing a

high-boiling point oil (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated. This design ensures uniform

heating of the oil bath via convection currents.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the inverted capillary tube. Heating is continued until a steady and rapid stream of bubbles is

observed.
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Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool slowly. The boiling point is the temperature at which the bubbling stops and the liquid

just begins to be drawn back into the capillary tube.[5]

Pressure Correction: The observed boiling point should be corrected to standard pressure if

the determination is carried out at a significantly different atmospheric pressure.

Determination of Density
Density is a measure of mass per unit volume. The density of 5-Chloropentanal is reported to

be approximately 1.006 g/cm³.[1][2][3] A standard method for determining the density of liquids

is ASTM D4052, which utilizes a digital density meter.

Methodology: Density Determination using a Digital Density Meter (ASTM D4052)

Apparatus: A digital density meter equipped with an oscillating U-tube is required. The

instrument must be calibrated according to the manufacturer's instructions, typically using

dry air and distilled water at a known temperature.

Sample Introduction: A small volume (approximately 0.7 mL) of 5-Chloropentanal is
introduced into the oscillating sample tube.[4] Care must be taken to ensure the sample is

free of air bubbles.

Measurement Principle: The instrument measures the change in the oscillating frequency of

the U-tube when filled with the sample. This change in frequency is directly related to the

mass, and therefore the density, of the liquid in the constant volume of the U-tube.

Data Acquisition: The instrument, using its calibration data, calculates and displays the

density of the sample.[1] The measurement should be performed at a controlled

temperature.

Reporting: The density is typically reported in g/cm³ or g/mL, along with the temperature at

which the measurement was taken.

Visualized Experimental Workflow
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The logical flow for the experimental determination of the physical properties of a liquid sample

like 5-Chloropentanal is depicted below. This workflow ensures a systematic approach to data

acquisition and verification.
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Workflow for Physical Property Determination

Preparation

Density Measurement

Boiling Point Measurement

Data Finalization

Obtain 5-Chloropentanal Sample

Verify Sample Purity (e.g., GC/NMR)

Calibrate Digital Density Meter

Prepare Thiele Tube Apparatus

Inject Sample into U-tube

Record Density Reading

Compile Data into Report

Heat Sample and Observe Bubbles

Record Temperature at Reflux

Apply Pressure Correction to Boiling Point

Tabulate Final Physical Properties
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Caption: Experimental workflow for determining the density and boiling point of 5-
Chloropentanal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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